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Compound of Interest

Compound Name: 2-Nitro-9-fluorenone

CAS No.: 3096-52-4

Cat. No.: B187283 Get Quote

Executive Summary
2-Nitro-9-fluorenone (2-NF) is a critical electrophilic building block in the synthesis of

functionalized fluorene derivatives. Characterized by its rigid planar geometry and electron-

withdrawing nitro-ketone motif, it serves as a primary "gateway" molecule for accessing 2-

aminofluorenone scaffolds—essential precursors for antiviral therapeutics (e.g., Tilorone

analogues), organic light-emitting diodes (OLEDs), and conductive polymers.

This guide provides authoritative protocols for the manipulation of 2-NF, focusing on

chemoselective reduction, electrophilic substitution, and carbonyl condensation. It addresses

the specific challenge of retaining the C-9 carbonyl functionality during nitro-group reduction

and provides strict safety frameworks for handling this mutagenic intermediate.
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Property Data Relevance

CAS Number 3096-52-4 Unique Identifier

Formula C₁₃H₇NO₃
Nitro-functionalized aromatic

ketone

MW 225.20 g/mol Stoichiometric calculations

Appearance Yellow needles/powder

Visual purity indicator

(darkening indicates

oxidation/impurity)

Melting Point 157–160 °C Purity verification

Solubility
Soluble in AcOH, EtOAc, hot

EtOH; Insoluble in H₂O

Solvent selection for

recrystallization

Reactivity
C-9 Carbonyl (Electrophilic); C-

2 Nitro (Reducible)

Dual-functional handle for

divergent synthesis

Key Applications & Mechanistic Insight
The "Gateway" to 2-Aminofluorenone
The primary utility of 2-NF is its reduction to 2-amino-9-fluorenone. The resulting amine is a

versatile nucleophile used to synthesize:

Diazo Dyes: Via diazotization and coupling with phenols/amines.

Amides/Sulfonamides: biologically active derivatives investigated for antiviral and anti-

trypanosomal activity.

Polyimides: High-performance polymers requiring rigid, thermally stable backbones.

Optoelectronic Materials
2-NF acts as an electron acceptor due to the synergistic electron-withdrawing effects of the

nitro and carbonyl groups.

Charge Transfer Complexes: Used as a sensitizer in electrophotography.
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OLEDs: Derivatives serve as electron-transport materials.

Environmental Analytical Standard
2-NF is a known mutagenic byproduct of diesel exhaust (formed via nitration of fluorene on

particulate matter). It is used as a reference standard in environmental toxicology to validate

HPLC-MS/MS detection limits in air quality monitoring.

Experimental Protocols
Protocol 1: Chemoselective Reduction to 2-Amino-9-
fluorenone
Objective: Reduce the nitro group (-NO₂) to an amine (-NH₂) without reducing the C-9 ketone

to an alcohol (fluorenol). Methodology: Stannous Chloride (SnCl₂) Reduction.[1] This method is

superior to catalytic hydrogenation for preserving the carbonyl group on a lab scale.

Reagents:

2-Nitro-9-fluorenone (1.0 eq)

Tin(II) chloride dihydrate (SnCl₂·2H₂O) (5.0 eq)

Ethanol (Absolute)

Concentrated HCl (catalytic amount)

Step-by-Step Workflow:

Dissolution: In a round-bottom flask equipped with a reflux condenser, dissolve 2-nitro-9-
fluorenone (2.25 g, 10 mmol) in Ethanol (50 mL). Heat gently if necessary to ensure

complete dissolution.

Reagent Addition: Add SnCl₂·2H₂O (11.2 g, 50 mmol) in one portion.

Activation: Add concentrated HCl (2 mL) dropwise. Caution: Exothermic reaction.[1]

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.researchgate.net/post/What-method-can-be-used-for-reduction-of-aryl-nitro-group
https://www.benchchem.com/product/b187283?utm_src=pdf-body
https://www.benchchem.com/product/b187283?utm_src=pdf-body
https://www.benchchem.com/product/b187283?utm_src=pdf-body
https://www.researchgate.net/post/What-method-can-be-used-for-reduction-of-aryl-nitro-group
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b187283?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reflux: Heat the mixture to reflux (approx. 78 °C) for 2–3 hours. Monitor via TLC (Silica;

Hexane:EtOAc 3:1). The starting material (yellow) should disappear, replaced by a

fluorescent amine spot.

Quenching: Cool the mixture to room temperature. Pour into ice-water (200 mL).

Neutralization: Basify the solution to pH 8–9 using 10% NaOH or saturated NaHCO₃. This

precipitates the tin salts.

Extraction: Extract the aqueous slurry with Ethyl Acetate (3 × 50 mL). Note: If an emulsion

forms due to tin salts, filter the biphasic mixture through a Celite pad.

Purification: Wash combined organics with brine, dry over Na₂SO₄, and concentrate in

vacuo. Recrystallize the crude red/brown solid from Ethanol/Water to yield 2-amino-9-

fluorenone as dark red crystals.

Protocol 2: Electrophilic Nitration to 2,7-Dinitro-9-
fluorenone
Objective: Introduce a second nitro group. The C-9 carbonyl directs the incoming electrophile to

the meta position relative to itself (which is position 7), reinforcing the 2,7-substitution pattern

common in bioactive fluorenones.

Reagents:

2-Nitro-9-fluorenone

Fuming Nitric Acid (HNO₃, >90%)

Concentrated Sulfuric Acid (H₂SO₄)

Step-by-Step Workflow:

Preparation: Prepare a mixed acid solution of fuming HNO₃ (5 mL) and conc. H₂SO₄ (5 mL)

at 0 °C.
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Addition: Dissolve 2-nitro-9-fluorenone (1.0 g) in conc. H₂SO₄ (10 mL) keeping the

temperature below 10 °C. Slowly add the mixed acid solution dropwise, ensuring the internal

temperature does not exceed 20 °C.

Reaction: Allow the mixture to warm to room temperature and stir for 1 hour. Then, heat to 60

°C for 30 minutes to drive the reaction to completion.

Isolation: Pour the reaction mixture onto crushed ice (100 g). The product will precipitate as a

pale yellow solid.

Purification: Filter the solid, wash copiously with water (until filtrate is neutral), and

recrystallize from Glacial Acetic Acid.

Protocol 3: C-9 Carbonyl Condensation (Hydrazone
Formation)
Objective: Functionalize the ketone to form a Schiff base/hydrazone, a common step in

synthesizing metal-complexing ligands.

Reagents:

2-Nitro-9-fluorenone (1.0 eq)

Hydrazine Hydrate or substituted Hydrazine (1.2 eq)

Ethanol (solvent)[2][1]

Acetic Acid (catalyst)

Step-by-Step Workflow:

Setup: Suspend 2-nitro-9-fluorenone in Ethanol (10 mL/g).

Addition: Add Hydrazine derivative (1.2 eq) and 2–3 drops of Glacial Acetic Acid.

Reflux: Reflux for 4 hours. The solid will likely change color and form a different precipitate.

Isolation: Cool to 0 °C. Filter the precipitate.
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Washing: Wash with cold ethanol and ether. Dry under vacuum.

Visualizing the Chemistry
Diagram 1: Synthetic Pathways of 2-Nitro-9-fluorenone
This diagram illustrates the divergent synthesis capabilities starting from 2-NF.
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Caption: Divergent synthetic pathways from 2-Nitro-9-fluorenone to key functional derivatives.

Diagram 2: Chemoselective Reduction Workflow
A logic flow for the SnCl2 reduction protocol to ensure safety and purity.
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Caption: Step-by-step workflow for the chemoselective reduction of 2-NF using Stannous

Chloride.

Safety & Handling (Critical)
Hazard Classification:

Carcinogenicity: IARC Group 2B (Possibly carcinogenic to humans).

Mutagenicity: Ames test positive. Potent mutagen in Salmonella typhimurium strains.
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Mandatory PPE:

Respiratory: N95 or P100 particulate respirator is required when handling powder.

Skin: Double nitrile gloves. 2-NF is readily absorbed through the skin.

Engineering Controls: All weighing and transfer operations must be conducted inside a

certified fume hood.

Waste Disposal:

All solid waste and contaminated gloves must be disposed of as Hazardous Cytotoxic

Waste.

Aqueous layers from the reduction (containing Tin) must be disposed of in the Heavy Metal

waste stream.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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